Cas no 1432679-57-6 (4-(Propan-2-yl)-1-(trifluoromethyl)cycloheptan-1-amine hydrochloride)

• Product Name: 4-(Propan-2-yl)-1-(trifluoromethyl)cycloheptan-1-amine hydrochloride
• CAS No: 1432679-57-6
• MF: C₁₁H₂₁ClF₃N
• MW: 259.739352941513
• CID: 4599527
• PubChem ID: 71758055
• Update Time: 2025-10-28

4-(Propan-2-yl)-1-(trifluoromethyl)cycloheptan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-yl)-1-(trifluoromethyl)cycloheptan-1-amine hydrochloride
• 4-propan-2-yl-1-(trifluoromethyl)cycloheptan-1-amine;hydrochloride
• 4-(Propan-2-yl)-1-(trifluoromethyl)cycloheptan-1-amine hydrochloride

• Inchi： 1S/C11H20F3N.ClH/c1-8(2)9-4-3-6-10(15,7-5-9)11(12,13)14;/h8-9H,3-7,15H2,1-2H3;1H
• InChI Key： NVMHCYQIQKBSFY-UHFFFAOYSA-N
• SMILES： Cl.FC(C1(CCCC(C(C)C)CC1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 212
• Topological Polar Surface Area: 26

Additional information on 4-(Propan-2-yl)-1-(trifluoromethyl)cycloheptan-1-amine hydrochloride

4-(Propan-2-yl)-1-(trifluoromethyl)cycloheptan-1-amine hydrochloride: A Comprehensive Overview

The compound with CAS No. 1432679-57-6, commonly referred to as 4-(Propan-2-yl)-1-(trifluoromethyl)cycloheptan-1-amine hydrochloride, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cycloheptane ring substituted with a trifluoromethyl group and a propan-2-yl group, along with an amine functionality. The hydrochloride salt form further enhances its stability and solubility, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 4-(Propan-2-yl)-1-(trifluoromethyl)cycloheptan-1-amine hydrochloride in drug discovery. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting various diseases. The trifluoromethyl group is known to confer unique electronic and steric properties, which can enhance the compound's interaction with biological targets. This makes it an attractive candidate for medicinal chemists seeking to design drugs with improved potency and selectivity.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the cycloheptane ring, followed by substitution reactions to introduce the trifluoromethyl and propan-2-yl groups. The final step involves the conversion of the free amine into its hydrochloride salt form, ensuring optimal stability and solubility for further use in research or pharmaceutical applications.

In terms of pharmacological properties, 4-(Propan-2-yl)-1-(trifluoromethyl)cycloheptan-1-amine hydrochloride has shown promising results in preliminary assays. Studies have demonstrated its ability to modulate key biological pathways, suggesting potential applications in the treatment of conditions such as inflammation, neurodegenerative diseases, and cancer. However, further research is required to fully understand its mechanism of action and to evaluate its safety profile for clinical use.

The structural features of this compound also make it an interesting subject for computational studies. Researchers have employed molecular modeling techniques to investigate its conformational flexibility and interactions with potential drug targets. These studies have provided valuable insights into the design of more effective derivatives with enhanced pharmacokinetic properties.

In conclusion, 4-(Propan-2-yl)-1-(trifluoromethyl)cycloheptan-1-amine hydrochloride represents a significant advancement in organic chemistry and holds great promise for future applications in drug development. As research continues to uncover its full potential, this compound is likely to play a pivotal role in advancing our understanding of complex biological systems and in developing innovative therapeutic strategies.